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impurities

  • 2'-Hydroxyacetophenone
    2'-Hydroxyacetophenone
    • Cat. No.:
    • B195540
    • CAS No.:
    • 118-93-4
    • Molecular Formula:
    • C8H8O2
    • Molecular Weight:
    • 136.15 g/mol
    Description
    2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohyd...
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  • Desisobutyryl-ciclesonide
    Desisobutyryl-ciclesonide
    • Cat. No.:
    • B192742
    • CAS No.:
    • 161115-59-9
    • Molecular Formula:
    • C28H38O6
    • Molecular Weight:
    • 470.6 g/mol
    Description
    an active metabolite of ciclesonide
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  • 17beta-Dihydroequilin
    17beta-Dihydroequilin
    • Cat. No.:
    • B196235
    • CAS No.:
    • 3563-27-7
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    7,8-didehydro-17beta-estradiol is a 3-hydroxy steroid that is obtained by formal dehydrogenation across positions 7 and 8 of 17beta-estradiol. It has a role as a metabolite. It is a 17beta-hydroxy steroid and a ...
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  • 3-Methyl-2-butene-1-thiol
    3-Methyl-2-butene-1-thiol
    • Cat. No.:
    • B196119
    • CAS No.:
    • 5287-45-6
    • Molecular Formula:
    • C5H10S
    • Molecular Weight:
    • 102.2 g/mol
    Description
    3-Methyl-2-butene thiol, also known as dimethylallyl mercaptan or fema 3896, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group link...
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  • Etiocholanolone
    Etiocholanolone
    • Cat. No.:
    • B196237
    • CAS No.:
    • 53-42-9
    • Molecular Formula:
    • C19H30O2
    • Molecular Weight:
    • 290.4 g/mol
    Description
    3alpha-hydroxy-5beta-androstan-17-one is an androstanoid that is 5beta-androstane substituted by an alpha-hydroxy group at position 3 and an oxo group at position 17. It is a metabolite of testosterone in mammal...
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  • Windaus Ketone
    Windaus Ketone
    • Cat. No.:
    • B196341
    • CAS No.:
    • 55812-80-1
    • Molecular Formula:
    • C19H32O
    • Molecular Weight:
    • 276.5 g/mol
    Description
    Windaus Ketone is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism....
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  • 3-Hydroxy-4-methoxyacetophenone
    3-Hydroxy-4-methoxyacetophenone
    • Cat. No.:
    • B194541
    • CAS No.:
    • 6100-74-9
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Isoacetovanillone is a member of phenols and a member of methoxybenzenes. It has a role as a metabolite.
    1-(3-Hydroxy-4-methoxyphenyl)ethanone has been reported in Rhododendron ferrugineum, Lamprothamnus zang...
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  • 3-(5-Nitrofurfurylideneamino)hydantoic acid
    3-(5-Nitrofurfurylideneamino)hydantoic acid
    • Cat. No.:
    • B196254
    • CAS No.:
    • 63981-22-6
    • Molecular Formula:
    • C8H8N4O6
    • Molecular Weight:
    • 256.17 g/mol
    Description
    Nitrofurantoin related compound A is a new derivative of 5-Nitro-2-furfural. It is proved to be bactericidal.
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  • Estra-1,3,5(10),7-tetraene-3,17alpha-diol
    Estra-1,3,5(10),7-tetraene-3,17alpha-diol
    • Cat. No.:
    • B196226
    • CAS No.:
    • 651-55-8
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    The 17α-metabolite of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
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  • Medetomidine Hydrochloride
    Medetomidine Hydrochloride
    • Cat. No.:
    • B195852
    • CAS No.:
    • 86347-15-1
    • Molecular Formula:
    • C13H17ClN2
    • Molecular Weight:
    • 236.74 g/mol
    Description
    Medetomidine hydrochloride is a hydrochloride.
    See also: Medetomidine (has active moiety).
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